Cas no 585553-48-6 (3-(3,4-Dimethoxyphenyl)-5-((4-methoxybenzyl)thio)-4H-1,2,4-triazol-4-amine)

3-(3,4-Dimethoxyphenyl)-5-((4-methoxybenzyl)thio)-4H-1,2,4-triazol-4-amine structure
585553-48-6 structure
Product Name:3-(3,4-Dimethoxyphenyl)-5-((4-methoxybenzyl)thio)-4H-1,2,4-triazol-4-amine
CAS No:585553-48-6
MF:C18H20N4O3S
MW:372.441402435303
CID:3051332
PubChem ID:1989106
Update Time:2025-04-21

3-(3,4-Dimethoxyphenyl)-5-((4-methoxybenzyl)thio)-4H-1,2,4-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(3,4-Dimethoxyphenyl)-5-((4-methoxybenzyl)thio)-4H-1,2,4-triazol-4-amine
    • AKOS002188673
    • Salor-int l405337-1ea
    • 643-168-6
    • 585553-48-6
    • 3-(3,4-dimethoxyphenyl)-5-[(4-methoxybenzyl)sulfanyl]-4H-1,2,4-triazol-4-amine
    • STL341544
    • Inchi: 1S/C18H20N4O3S/c1-23-14-7-4-12(5-8-14)11-26-18-21-20-17(22(18)19)13-6-9-15(24-2)16(10-13)25-3/h4-10H,11,19H2,1-3H3
    • InChI Key: BJZQAMUVTQBTTM-UHFFFAOYSA-N
    • SMILES: S(CC1C=CC(=CC=1)OC)C1=NN=C(C2C=CC(=C(C=2)OC)OC)N1N

Computed Properties

  • Exact Mass: 372.12561169Da
  • Monoisotopic Mass: 372.12561169Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 425
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 110Ų
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